Cas no 112897-09-3 (5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-)

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- structure
112897-09-3 structure
Product name:5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-
CAS No:112897-09-3
MF:C22H30O2Si
MW:354.557907581329
CID:1201683

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-
    • 5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (3R)-
    • Inchi: 1S/C22H30O2Si/c1-5-12-19(23)17-18-24-25(22(2,3)4,20-13-8-6-9-14-20)21-15-10-7-11-16-21/h5-11,13-16,19,23H,1,12,17-18H2,2-4H3/t19-/m1/s1
    • InChI Key: IDINHWOHXYVGAQ-LJQANCHMSA-N
    • SMILES: C(O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C[C@H](O)CC=C

Computed Properties

  • Exact Mass: 354.2016

Experimental Properties

  • Density: 1.01±0.1 g/cm3(Predicted)
  • Boiling Point: 430.1±45.0 °C(Predicted)
  • PSA: 29.46
  • pka: 14.69±0.20(Predicted)

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ,  Toluene ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  -78 °C; 2 h, -78 °C
1.3 Solvents: Diethyl ether ,  Tetrahydrofuran ;  0 °C; 2 h, 0 °C; 0 °C → -78 °C
1.4 Solvents: Diethyl ether ;  18 h, -78 °C
1.5 Reagents: Water ;  -78 °C; -78 °C → rt; 24 h, rt
Reference
Synthetic Approach to Wortmannilactone C
Brandt, Damien; Dittoo, Aurelia; Bellosta, Veronique; Cossy, Janine, Organic Letters, 2015, 17(4), 816-819

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Raw materials

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Preparation Products

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